Cas no 78904-10-6 (Benzene, 1,3,5-tribromo-2-chloro-)

• Product Name: Benzene, 1,3,5-tribromo-2-chloro-
• CAS No: 78904-10-6
• MF: C₆H₂Br₃Cl
• MW: 349.24507856369
• CID: 533707
• PubChem ID: 71144331
• Update Time: 2025-05-20

Benzene, 1,3,5-tribromo-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3,5-tribromo-2-chloro-
• 1,3,5-tribromo-2-chlorobenzene
• DTXSID30744162
• 78904-10-6

• Inchi： 1S/C6H2Br3Cl/c7-3-1-4(8)6(10)5(9)2-3/h1-2H
• InChI Key： OFFICIWNJVNLMP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1Cl)Br)Br

Computed Properties

• Exact Mass: 347.73747g/mol
• Monoisotopic Mass: 345.73952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Benzene, 1,3,5-tribromo-2-chloro-

Chemical Profile: Benzene, 1,3,5-Tribromo-2-Chloro (CAS No. 78904-10-6)

Benzene, 1,3,5-Tribromo-2-Chloro (commonly referred to as 1,3,5-Tribromo-2-Chlorobenzene and identified by CAS No. 78904-10-6) is a highly specialized organic compound with a unique structure and versatile applications. This compound belongs to the family of brominated aromatic compounds and is widely recognized for its role in various industrial and chemical processes. The molecule features a benzene ring substituted with three bromine atoms at positions 1, 3, and 5, along with a chlorine atom at position 2. This substitution pattern imparts distinct chemical properties that make it valuable in numerous fields.

The synthesis of 1,3,5-Tribromo-2-Chlorobenzene typically involves multi-step halogenation reactions. Recent advancements in synthetic methodologies have focused on optimizing reaction conditions to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the bromination and chlorination processes. These innovations not only improve efficiency but also align with the growing demand for sustainable chemical manufacturing practices.

In terms of applications, 1,3,5-Tribromo-2-Chlorobenzene serves as an intermediate in the production of advanced materials such as flame-retardant polymers and specialty chemicals. Its high bromine content contributes to excellent flame-resistant properties, making it a critical component in the development of high-performance materials for aerospace and electronics industries. Additionally, this compound is utilized in the synthesis of agrochemicals and pharmaceutical intermediates due to its unique reactivity and stability under various reaction conditions.

Recent studies have highlighted the environmental impact of halogenated aromatic compounds like 1,3,5-Tribromo-2-Chlorobenzene. Research indicates that these compounds can persist in the environment due to their stable chemical structure. However, innovative degradation techniques such as photocatalytic oxidation and microbial remediation are being explored to mitigate their environmental footprint. These efforts underscore the importance of adopting eco-friendly practices in the handling and disposal of such chemicals.

The safety profile of 1,3,5-Tribromo-2-Chlorobenzene is a subject of ongoing research. While it is not classified as highly toxic or carcinogenic under normal handling conditions, exposure to this compound should be minimized due to its potential irritant effects on skin and mucous membranes. Proper personal protective equipment (PPE) and ventilation systems are recommended during its use in industrial settings.

In conclusion, Benzene, specifically its derivative Benzene, has found extensive use across multiple industries due to its unique chemical properties. The continuous advancement in synthetic techniques and environmental management strategies ensures that this compound remains a vital component in modern chemistry while addressing concerns related to sustainability and safety.